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Compound of Interest

Compound Name: 800CW NHS ester

Cat. No.: B8823005 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The near-infrared (NIR) fluorescent dye, 800CW N-hydroxysuccinimidyl (NHS) ester, has

emerged as a powerful tool in a wide array of research applications, from fundamental cellular

analysis to preclinical in-vivo imaging. Its exceptional optical properties in the NIR spectrum,

including high molar absorptivity and good quantum yield, offer significant advantages over

traditional visible light fluorophores, primarily due to reduced tissue autofluorescence and

deeper tissue penetration. This technical guide provides an in-depth overview of the core

applications of 800CW NHS ester, complete with detailed experimental protocols and

quantitative data to empower researchers in their scientific endeavors.

Core Properties and Conjugation Chemistry
800CW NHS ester is an amine-reactive dye that readily forms stable covalent amide bonds

with primary and secondary amines, such as those found on lysine residues of proteins.[1] This

straightforward conjugation chemistry makes it a versatile label for a variety of biomolecules,

including antibodies, peptides, and other proteins.[2]
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Property Value Reference

Molecular Formula C45H44N3NaO16S4 [3]

Molecular Weight ~1019.1 g/mol [3]

Excitation Maximum (in PBS) 774 nm [4]

Emission Maximum (in PBS) 789 nm

Molar Absorptivity (in PBS) 240,000 L mol⁻¹ cm⁻¹

Quantum Yield (in TCB) 8.0 ± 0.2%

NHS Ester Conjugation Workflow
The following diagram illustrates the fundamental principle of NHS ester chemistry for labeling

biomolecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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